Cas no 1361844-62-3 (4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl)

• Product Name: 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl
• CAS No: 1361844-62-3
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4996449
• Update Time: 2025-05-20

4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-8-1-2-12(13(17)3-8)9-4-10(15)6-11(16)5-9/h1-6H,7H2
• InChI Key： MUYMNDLERBDYKI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)F)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl

Recent Advances in the Application of 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl (CAS: 1361844-62-3) in Chemical Biology and Pharmaceutical Research

The compound 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl (CAS: 1361844-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications. Recent studies have highlighted its role in the development of novel kinase inhibitors and its utility in cross-coupling reactions for the construction of complex biphenyl scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl as a precursor in the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group at the 4'-position was found to be particularly reactive in nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. This adaptability has opened new avenues for structure-activity relationship (SAR) studies, leading to the discovery of compounds with enhanced selectivity and reduced off-target effects.

Further investigations into the mechanistic aspects of this compound have revealed its potential in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv detailed its use in the development of bifunctional molecules that disrupt the interaction between p53 and MDM2, a critical pathway in oncology. The dichloro and fluoro substituents on the biphenyl core were shown to contribute to the compound's binding affinity, as confirmed by X-ray crystallography and molecular dynamics simulations.

From a synthetic chemistry perspective, 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl has been employed in innovative palladium-catalyzed cross-coupling reactions. A 2024 publication in Organic Letters showcased its utility in the synthesis of sterically hindered biaryl systems, which are often challenging to construct using conventional methods. The electron-withdrawing nature of the substituents was found to facilitate oxidative addition, thereby improving reaction yields and reducing side products.

In conclusion, 4'-Bromomethyl-3,5-dichloro-2'-fluoro-biphenyl (CAS: 1361844-62-3) continues to be a valuable building block in medicinal chemistry and chemical biology. Its unique structural features and reactivity profile make it indispensable for the development of next-generation therapeutics and chemical probes. Future research directions may explore its applications in targeted protein degradation and the synthesis of covalent inhibitors, further expanding its impact on drug discovery.